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Abstract
Lindestrene is a naturally occurring furanosesquiterpene that has garnered interest within the

scientific community for its presence in medicinally significant plants and its potential biological

activities. This technical guide provides a comprehensive overview of the chemical structure,

properties, and known biological context of Lindestrene, tailored for researchers, scientists,

and professionals in drug development. This document collates available data on its

identification, synthesis, and cytotoxic effects, presenting it in a structured and accessible

format.

Chemical Identity and Structure
Lindestrene is a sesquiterpenoid characterized by a furan ring fused to a decalin ring system.

First isolated from Lindera strychnifolia, it is also a known constituent of the oleo-gum resin of

Commiphora myrrha (myrrh), a substance with a long history of use in traditional medicine.[1]

[2][3][4]
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The definitive chemical structure of Lindestrene has been established through spectroscopic

analysis and total synthesis.[1] Key identifiers and properties are summarized in the table

below.

Table 1: Chemical Identifiers and Properties of
Lindestrene

Identifier/Property Value Reference

IUPAC Name

(4aS,8aS)-3,8a-dimethyl-5-

methylidene-4,4a,6,9-

tetrahydrobenzo[f]

[5]benzofuran

[5]

Molecular Formula C₁₅H₁₈O [1][5]

Molecular Weight 214.30 g/mol [5]

CAS Number 2221-88-7 [1][6]

SMILES String
CC1=COC2=C1C[C@H]3C(=

C)CC=C[C@@]3(C2)C
[1][5]

InChI Key
BZQURGSQMBBPRU-

DZGCQCFKSA-N
[5][7]

Calculated XLogP3-AA 3.7 [1][6]

Estimated Boiling Point 319 °C [1]

Estimated Flash Point 143.45 °C [1]

Experimental Data
Natural Abundance
Lindestrene is a component of the essential oil and resin extracts of several plants, most

notably Commiphora species. Its concentration can vary depending on the source and

extraction method.
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Table 2: Quantitative Analysis of Lindestrene in
Commiphora myrrha Resin Extracts

Analytical Method Sample Type
Percentage of
Lindestrene

Reference

GC-MS Methanol Extract 0.45 ± 0.01% [5]

GC-MS
Hexane Extract

(Source 1)
2.74% [8]

GC-MS
Hexane Extract

(Source 2)
6.24% [8]

Biological Activity
While data on the isolated compound is limited, extracts of Commiphora myrrha, which contain

Lindestrene, have demonstrated cytotoxic effects against various cancer cell lines. This

suggests that Lindestrene may contribute to the overall bioactivity of the extract.

Table 3: Cytotoxic Activity of Commiphora myrrha
Methanol Extract

Cell Line IC₅₀ (µg/mL) Reference

HepG-2 (Hepatocellular

Carcinoma)
39.73 [5]

HeLa (Cervical Cancer) 29.41 [5]

WI-38 (Normal Fibroblast) > 100 [5]

Experimental Protocols
Isolation of Lindestrene from Natural Sources
Lindestrene is typically isolated from the oleo-gum resin of Commiphora myrrha or the roots of

Lindera strychnifolia. A general procedure involves the following steps:
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Extraction: The dried and powdered plant material is subjected to solvent extraction,

commonly with hexane or ethanol.

Fractionation: The crude extract is then fractionated using column chromatography over

silica gel with a gradient elution system (e.g., hexane-ethyl acetate).

Purification: Fractions containing Lindestrene, as identified by Thin Layer Chromatography

(TLC), are pooled and further purified using preparative TLC or High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

Total Synthesis of (±)-Lindestrene
The total synthesis of racemic Lindestrene was first reported by Minato and Nagasaki in 1967,

providing confirmation of its structure.[1] The synthesis is a multi-step process, and the detailed

experimental procedures can be found in the original publication. A key step in the synthesis

involves the construction of the furan ring onto the decalin core.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard method for the identification and quantification of Lindestrene in

essential oils and plant extracts.

Sample Preparation: The extract is diluted in a suitable solvent (e.g., hexane or methanol).

GC Separation:

Instrument: Thermo Scientific capillary gas chromatograph or similar.

Column: TG-5MS (30 m × 0.25 mm × 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium.

Temperature Program: An initial oven temperature of 50°C, held for a set time, followed by

a ramp up to 250°C at a rate of 5°C/min.[5]

MS Detection:
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Ionization: Electron Ionization (EI).

Analysis: The mass spectrum of the peak corresponding to Lindestrene is compared with

reference spectra from databases (e.g., NIST) for confirmation.

Biological Activity and Potential Signaling Pathways
Lindestrene is a constituent of myrrh, which has been reported to possess cytotoxic and anti-

inflammatory properties.[7][9][10][11] Notably, Lindestrene has been mentioned in the context

of cytotoxicity towards skin cancer cells.[2][4] While the specific mechanism of action for

Lindestrene has not been fully elucidated, studies on myrrh extracts suggest the involvement

of several key signaling pathways in cancer cells. These pathways, including PI3K-Akt, MAPK,

and NF-κB, are critical regulators of cell proliferation, survival, and apoptosis.[9][12][13]

The diagram below illustrates a potential logical workflow for investigating the cytotoxic effects

of a natural product extract containing Lindestrene.
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Investigation Workflow for Cytotoxic Effects

In Vitro Analysis
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Caption: Workflow for investigating the cytotoxic effects of Myrrh extract.
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The following diagram illustrates a hypothetical signaling cascade that could be modulated by

bioactive compounds found in myrrh, such as Lindestrene, leading to anticancer effects.

Hypothetical Signaling Pathway for Myrrh Bioactives

Cellular Signaling Cascades

Cellular Outcomes

Lindestrene & Other
Myrrh Bioactives

PI3K

Inhibition

MAPK

Modulation

NF-κB

Inhibition

Akt

Decreased Proliferation

Inhibition of downstream targets

Increased Apoptosis

Promotion of pro-apoptotic factors

Click to download full resolution via product page

Caption: Potential signaling pathways affected by Myrrh components.

Conclusion
Lindestrene is a well-characterized furanosesquiterpene with a defined chemical structure.

While its isolation and synthesis have been documented, further research is required to fully

understand its specific biological activities and mechanisms of action, independent of the
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complex mixtures in which it is naturally found. The cytotoxic properties of Lindestrene-

containing extracts suggest that this compound may be a valuable lead for future drug

discovery and development efforts, particularly in the field of oncology. This guide serves as a

foundational resource for researchers embarking on further investigation of this intriguing

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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